Cas no 1178702-17-4 (4-amino-4-4-(propan-2-yl)phenylbutanoic acid)
4-amino-4-4-(propan-2-yl)phenylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-4-(propan-2-yl)phenylbutanoic acid
- 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid
- 1178702-17-4
- EN300-1846982
-
- Inchi: 1S/C13H19NO2/c1-9(2)10-3-5-11(6-4-10)12(14)7-8-13(15)16/h3-6,9,12H,7-8,14H2,1-2H3,(H,15,16)
- InChI Key: VXEOGYILXMVLFR-UHFFFAOYSA-N
- SMILES: OC(CCC(C1C=CC(=CC=1)C(C)C)N)=O
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 63.3Ų
4-amino-4-4-(propan-2-yl)phenylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846982-0.05g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1846982-0.1g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1846982-0.25g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1846982-0.5g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1846982-1.0g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 1g |
$1100.0 | 2023-06-01 | ||
| Enamine | EN300-1846982-2.5g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1846982-5.0g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 5g |
$3189.0 | 2023-06-01 | ||
| Enamine | EN300-1846982-10.0g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 10g |
$4729.0 | 2023-06-01 | ||
| Enamine | EN300-1846982-1g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1846982-5g |
4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid |
1178702-17-4 | 5g |
$1614.0 | 2023-09-19 |
4-amino-4-4-(propan-2-yl)phenylbutanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-amino-4-4-(propan-2-yl)phenylbutanoic acid
Recent Advances in the Study of 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid (CAS: 1178702-17-4)
The compound 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid (CAS: 1178702-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective hydrogenation and amination. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.
In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid exhibits potent inhibitory effects on specific inflammatory pathways. A 2024 study in Nature Chemical Biology highlighted its role as a modulator of the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to selectively target key components of this pathway without significant cytotoxicity makes it a promising candidate for further development.
Another significant finding comes from a collaborative study between academic and industry researchers, which explored the compound's potential in neurodegenerative diseases. Preliminary data presented at the 2023 International Conference on Alzheimer's Disease suggested that 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid may cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Alzheimer's disease. These findings, though preliminary, have sparked interest in further investigating its therapeutic potential in central nervous system disorders.
Structural-activity relationship (SAR) studies have also been a focus of recent research. Computational modeling and X-ray crystallography have provided insights into how modifications to the compound's structure affect its binding affinity and selectivity. These studies are crucial for the design of next-generation derivatives with improved pharmacokinetic properties and reduced off-target effects.
From a drug development perspective, recent pharmacokinetic studies have shown that 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid has favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and elimination half-life. Several pharmaceutical companies have included this compound in their pipelines, with some initiating Phase I clinical trials for specific indications.
In conclusion, the growing body of research on 4-amino-4-[4-(propan-2-yl)phenyl]butanoic acid (CAS: 1178702-17-4) demonstrates its potential as a versatile scaffold for therapeutic development. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further studies are needed to fully realize its clinical potential. The compound's unique properties position it as an important subject for ongoing research in chemical biology and drug discovery.
1178702-17-4 (4-amino-4-4-(propan-2-yl)phenylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)